Cas no 581813-27-6 (5-Nitroisoquinolin-3-ol)

• Product Name: 5-Nitroisoquinolin-3-ol
• CAS No: 581813-27-6
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• CID: 2191487
• PubChem ID: 22337603
• Update Time: 2025-06-08

5-Nitroisoquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-Nitroisoquinolin-3-ol
• 5-nitro-2H-isoquinolin-3-one
• 581813-27-6
• DB-087477
• 5-Nitroisoquinolin-3(2H)-one
• 5-Nitro-3-isoquinolinol
• SCHEMBL4023657
• DTXSID60624948
• AKOS015856541
• UYBCPYMDLOIXDQ-UHFFFAOYSA-N

• Inchi： 1S/C9H6N2O3/c12-9-4-7-6(5-10-9)2-1-3-8(7)11(13)14/h1-5H,(H,10,12)
• InChI Key： UYBCPYMDLOIXDQ-UHFFFAOYSA-N
• SMILES： O=C1C=C2C(=CC=CC2=CN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 190.03784206Da
• Monoisotopic Mass: 190.03784206Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 5-Nitroisoquinolin-3-ol

Recent Advances in the Study of 5-Nitroisoquinolin-3-ol (CAS: 581813-27-6): A Comprehensive Research Brief

5-Nitroisoquinolin-3-ol (CAS: 581813-27-6) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its nitro and hydroxyl functional groups, exhibits unique chemical properties that make it a promising candidate for various pharmaceutical applications. Recent studies have focused on its synthesis, structural modifications, and potential biological activities, particularly in the context of enzyme inhibition and antimicrobial effects.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 5-Nitroisoquinolin-3-ol and its derivatives. The researchers developed an efficient three-step synthesis method starting from commercially available isoquinoline precursors, achieving an overall yield of 68%. This improved synthetic route addresses previous challenges in obtaining high-purity 5-Nitroisoquinolin-3-ol, which is crucial for pharmacological evaluations. The study also reported the compound's stability under various pH conditions, showing remarkable stability in neutral to slightly acidic environments.

In terms of biological activity, recent investigations have revealed that 5-Nitroisoquinolin-3-ol demonstrates potent inhibitory effects against several clinically relevant enzymes. A 2024 study in Bioorganic Chemistry identified this compound as a selective inhibitor of protein kinase C theta (PKC-θ), with an IC50 value of 2.3 μM. This finding is particularly significant as PKC-θ plays a crucial role in T-cell activation and has been implicated in autoimmune diseases. The study employed molecular docking simulations to elucidate the binding interactions between 5-Nitroisoquinolin-3-ol and the ATP-binding site of PKC-θ.

Another promising area of research involves the antimicrobial properties of 5-Nitroisoquinolin-3-ol. A recent publication in Antimicrobial Agents and Chemotherapy reported that this compound exhibits broad-spectrum activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 8-16 μg/mL. The mechanism of action appears to involve disruption of bacterial membrane integrity and inhibition of DNA gyrase, as demonstrated through fluorescence microscopy and enzyme activity assays.

From a pharmaceutical development perspective, researchers have begun investigating formulation strategies for 5-Nitroisoquinolin-3-ol. A 2023 study in the International Journal of Pharmaceutics evaluated various nanoparticle delivery systems for improving the compound's aqueous solubility and bioavailability. The results showed that polymeric nanoparticles composed of PLGA (poly(lactic-co-glycolic acid)) could enhance solubility by approximately 15-fold while maintaining the compound's biological activity.

Looking forward, the current research landscape suggests several promising directions for 5-Nitroisoquinolin-3-ol. Ongoing studies are exploring its potential in cancer therapy, particularly as a modulator of DNA repair mechanisms. Preliminary data indicate that the compound may sensitize cancer cells to radiation therapy by inhibiting base excision repair pathways. Additionally, structural analogs of 5-Nitroisoquinolin-3-ol are being designed to optimize pharmacokinetic properties while maintaining or enhancing biological activity.

In conclusion, 5-Nitroisoquinolin-3-ol (CAS: 581813-27-6) represents a versatile scaffold with multiple therapeutic applications. The recent advancements in its synthesis, biological evaluation, and formulation development underscore its potential as a lead compound for drug discovery. Future research should focus on comprehensive preclinical evaluations to further validate its therapeutic potential and safety profile.